Cas no 1797245-23-8 ((1-Methoxy-2-phenylpropan-2-yl)(prop-2-yn-1-yl)amine)

• Product Name: (1-Methoxy-2-phenylpropan-2-yl)(prop-2-yn-1-yl)amine
• CAS No: 1797245-23-8
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5881046
• PubChem ID: 75443583
• Update Time: 2025-05-23

(1-Methoxy-2-phenylpropan-2-yl)(prop-2-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• AKOS033450666
• Z1591171009
• 1-methoxy-2-phenyl-N-prop-2-ynylpropan-2-amine
• EN300-23951727
• 1797245-23-8
• (1-methoxy-2-phenylpropan-2-yl)(prop-2-yn-1-yl)amine
• (1-Methoxy-2-phenylpropan-2-yl)(prop-2-yn-1-yl)amine

• Inchi： 1S/C13H17NO/c1-4-10-14-13(2,11-15-3)12-8-6-5-7-9-12/h1,5-9,14H,10-11H2,2-3H3
• InChI Key： GBOHCASQZXGGGC-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(C1C=CC=CC=1)NCC#C

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Additional information on (1-Methoxy-2-phenylpropan-2-yl)(prop-2-yn-1-yl)amine

The Compound (1-Methoxy-2-phenylpropan-2-yl)(prop-2-yn-1-yl)amine: A Comprehensive Overview

The compound (1-Methoxy-2-phenylpropan-2-yl)(prop-2-yn-1-yL)amine with CAS No. 1797245–23–8 is a fascinating molecule that has garnered attention in various scientific and industrial domains. This compound, characterized by its unique structure and functional groups, plays a significant role in organic synthesis, pharmaceutical research, and material science. Recent advancements in chemical synthesis and computational modeling have shed new light on its properties, applications, and potential for further development.

Chemical Structure and Properties

The molecular structure of (1-Methoxy–2–phenylpropan–2–yL)(prop–2–yn–1–yL)amine is composed of a methoxy-substituted phenyl group attached to a propanone moiety, which is further connected to an alkyne group via an amine linkage. This arrangement confers the compound with both aromatic and alkyne functionalities, making it versatile for various chemical transformations. The presence of the methoxy group enhances the molecule's solubility in organic solvents, while the alkyne moiety introduces reactivity towards cycloaddition reactions and other alkyne-specific transformations.

Recent studies have focused on the electronic properties of this compound, particularly its ability to act as a nucleophile in conjugate addition reactions. Computational chemistry tools, such as density functional theory (DFT), have been employed to analyze its electronic structure and reactivity patterns. These insights are crucial for designing efficient synthetic routes and predicting reaction outcomes in complex chemical systems.

Synthesis and Applications

The synthesis of (1-Methoxy–2–phenylpropan–2–yL)(prop–2–yn–1–yL)amine typically involves a multi-step process that includes nucleophilic substitution, alkylation, and deprotection reactions. Researchers have explored various catalysts and reaction conditions to optimize yield and purity. For instance, the use of palladium catalysts in cross-coupling reactions has shown promise in constructing the alkyne-containing fragment with high efficiency.

In terms of applications, this compound has found utility in the pharmaceutical industry as an intermediate in drug design. Its ability to form stable amine bonds makes it valuable in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases. Additionally, its unique structure lends itself to applications in materials science, such as the development of novel polymers and advanced materials with tailored properties.

Toxicological and Environmental Considerations

Understanding the environmental impact and toxicity profile of (1-Methoxy–2–phenylpropan–2–yL)(prop–2–yn–1-yL)amine is essential for its safe handling and industrial use. Recent toxicological studies have evaluated its acute and chronic toxicity profiles using in vitro models and animal studies. Results indicate that while the compound exhibits moderate toxicity at high concentrations, its environmental persistence is relatively low due to rapid degradation under aerobic conditions.

Environmental fate studies have also highlighted the importance of proper waste management practices during its synthesis and application. Researchers are exploring green chemistry approaches to minimize waste generation and improve the overall sustainability of its production processes.

Future Directions

The future of (1-Methoxy–2–phenylpropan–2-yL)(prop – ́ ́ ́ ́ ́ ́ ́ ́ ́ ́ ́ yl)amine lies in its potential for innovation across multiple disciplines. Ongoing research aims to exploit its unique chemical properties for developing novel therapeutic agents with improved efficacy and reduced side effects. Furthermore, advancements in computational chemistry are expected to provide deeper insights into its reactivity mechanisms, enabling more precise control over its synthesis and applications.

In conclusion, (1-Methoxy – ̃ – phenylpropan – yl)(prop – yl)amine with CAS No. 1797 – represents a promising molecule with diverse applications across various fields. By leveraging cutting-edge research methodologies and adhering to sustainable practices, this compound holds the potential to contribute significantly to scientific progress while maintaining environmental responsibility. p >